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Compound of Interest

Compound Name: AMXT-1501 tetrahydrochloride

Cat. No.: B8081543 Get Quote

Application Notes and Protocols for AMXT-1501
Tetrahydrochloride
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed laboratory safety guidelines and experimental

protocols for the handling and use of AMXT-1501 tetrahydrochloride, a potent and orally

active polyamine transport inhibitor.

Introduction
AMXT-1501 is a novel investigational agent that selectively blocks the transport of polyamines

into cells. Polyamines are essential for cell growth and proliferation, and their dysregulation is

implicated in various cancers. AMXT-1501 is often used in combination with

difluoromethylornithine (DFMO), an inhibitor of polyamine synthesis, to achieve a more

comprehensive suppression of polyamine metabolism.[1][2][3] This dual-targeting strategy has

shown promise in preclinical models of neuroblastoma and other cancers.[4][5]

Physicochemical and Safety Data
While AMXT-1501 tetrahydrochloride is not classified as a hazardous substance, it is

imperative to handle it with the appropriate laboratory precautions.[6]
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Physical and Chemical Properties
Property Value Source

Molecular Formula C₃₂H₇₂Cl₄N₆O₂ MedChemExpress

Molecular Weight 714.77 g/mol MedChemExpress

CAS Number 2444815-84-1 MedChemExpress

Appearance White to off-white solid Inferred

Solubility Soluble in water (60 mg/mL) [7]

Melting Point Not available

Boiling Point Not available

Density Not available

Toxicological Data
No quantitative toxicological data such as LD50 or LC50 values are publicly available for

AMXT-1501 tetrahydrochloride. The Safety Data Sheet (SDS) from MedChemExpress states

that it is not a hazardous substance or mixture. However, the absence of data does not imply a

lack of potential hazards, and the compound should be handled by trained personnel in a

laboratory setting.

In Vitro Cytotoxicity of AMXT-1501 tetrahydrochloride in Neuroblastoma Cell Lines:

Cell Line IC₅₀ (µM)
Exposure Time
(hours)

Source

SH-SY5Y 14.13 48 [8]

BE(2)-C 17.69 48 [8]

SMS-KCNR 17.72 48 [8]

Health and Safety Precautions
Hazard Identification
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While not classified as hazardous, direct contact with the skin, eyes, or respiratory tract should

be avoided. The primary health concern identified is the potential for severe cardiac toxicity

when AMXT-1501 is used in combination with DFMO.[6][9] A clinical trial involving this

combination in children was paused due to this risk.[6][9]

Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn at all times when handling AMXT-1501
tetrahydrochloride.

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Engineering Controls
Work in a well-ventilated area.

For procedures that may generate dust or aerosols, use a chemical fume hood.

First Aid Measures
In case of exposure, follow these first-aid guidelines:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Storage and Stability
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Stock Solutions: Store at -20°C for up to one month or at -80°C for up to six months.[8]

Solid Form: Store in a cool, dry, and well-ventilated area away from incompatible

substances.

Spill and Waste Disposal
Spills: In case of a spill, wear appropriate PPE. For small spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a sealed container for disposal. For large spills,

evacuate the area and contact environmental health and safety personnel.

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations. As

a non-hazardous chemical, small quantities of liquid waste may be suitable for drain disposal

with approval, while solid waste can be disposed of in regular laboratory trash, ensuring no

liquid remains.[10]

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of AMXT-1501 tetrahydrochloride for in

vitro and in vivo experiments.

Materials:

AMXT-1501 tetrahydrochloride powder

Sterile, deionized water or desired solvent

Sterile, conical tubes

Vortex mixer

Sterile filter (0.22 µm)

Procedure:

Aseptically weigh the desired amount of AMXT-1501 tetrahydrochloride powder in a sterile

conical tube.
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Add the appropriate volume of sterile, deionized water to achieve the desired stock

concentration (e.g., for a 10 mM stock solution, add the appropriate volume of water to the

calculated mass of the compound).

Vortex the solution until the powder is completely dissolved. Gentle warming may be applied

if necessary.

Sterile-filter the stock solution using a 0.22 µm filter into a new sterile tube.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Label the aliquots clearly with the compound name, concentration, date, and storage

temperature.

Store the aliquots at -20°C or -80°C.

In Vitro Cell Viability Assay
Objective: To determine the cytotoxic effects of AMXT-1501 tetrahydrochloride on cancer cell

lines.

Materials:

Cancer cell line of interest (e.g., SH-SY5Y, BE(2)-C)

Complete cell culture medium

AMXT-1501 tetrahydrochloride stock solution

96-well cell culture plates

Cell viability reagent (e.g., MTT, PrestoBlue)

Plate reader

Procedure:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
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Prepare serial dilutions of AMXT-1501 tetrahydrochloride in complete cell culture medium

from the stock solution.

Remove the medium from the wells and replace it with the medium containing different

concentrations of AMXT-1501. Include a vehicle control (medium with the same

concentration of the solvent used for the stock solution).

Incubate the plate for the desired time period (e.g., 48 hours).

Add the cell viability reagent to each well according to the manufacturer's instructions.

Incubate for the recommended time.

Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.

Calculate the cell viability as a percentage of the vehicle control and determine the IC₅₀

value.

In Vivo Administration Protocol (Mouse Model)
Objective: To evaluate the in vivo efficacy of AMXT-1501 tetrahydrochloride in a mouse tumor

model.

Materials:

AMXT-1501 tetrahydrochloride

Sterile vehicle (e.g., saline, PBS)

Tumor-bearing mice

Syringes and needles for the desired route of administration (e.g., oral gavage,

subcutaneous injection)

Procedure:

Prepare the dosing solution of AMXT-1501 tetrahydrochloride in the sterile vehicle at the

desired concentration. For example, a study in an experimental autoimmune
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encephalomyelitis model used a subcutaneous injection of 3 mg/kg daily.[8] Clinical trials

have explored oral administration.[2]

Gently restrain the mouse and administer the calculated dose via the chosen route.

Monitor the animals regularly for any signs of toxicity, tumor growth, and changes in body

weight.

Continue the treatment for the predetermined duration of the study.

At the end of the study, euthanize the animals and collect tissues for further analysis.
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Click to download full resolution via product page

Caption: Dual inhibition of polyamine synthesis by DFMO and transport by AMXT-1501.

In Vitro Cell Viability Experimental Workflow
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Caption: Workflow for determining the in vitro cytotoxicity of AMXT-1501.
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Laboratory Safety Protocol Flowchart
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Caption: A logical flow for safe laboratory handling of AMXT-1501.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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